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Compound of Interest

Compound Name: C.l. Disperse orange 73

Cat. No.: B1345962

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Orange 73, also identified by the Colour Index number 111193, is a monoazo dye
recognized for its brilliant orange hue.[1] With the chemical formula C24H21Ns04 and a
molecular weight of 443.45 g/mol , this dye is primarily utilized in the textile industry for dyeing
polyester and its blends.[1] The manufacturing of Disperse Orange 73 involves a two-step
synthesis process common to many azo dyes: a diazotization reaction followed by an azo
coupling reaction. This guide provides a detailed overview of the manufacturing methods,
including the synthesis of key intermediates, experimental protocols, and relevant chemical
data.

Core Synthesis Pathway

The fundamental manufacturing process for Disperse Orange 73 involves two primary chemical
reactions:

o Diazotization of 4-Nitroaniline: 4-Nitroaniline is converted into a diazonium salt.

e Azo Coupling: The resulting diazonium salt is then reacted with a coupling component, 2-((2-
Cyanoethyl)(phenyl)amino)ethyl benzoate, to form the final Disperse Orange 73 dye.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1345962?utm_src=pdf-interest
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-73.html
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-73.html
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-73.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

An alternative raw material mentioned for the coupling component is N-cyanoethyl-N-
hydroxyethyl aniline.[2]

Experimental Protocols

While specific industrial-scale protocols are often proprietary, the following sections outline the
general laboratory procedures for the key reaction steps based on established chemical
principles for azo dye synthesis.

Synthesis of the Coupling Component: 2-((2-Cyanoethyl)
(phenyl)amino)ethyl benzoate

A detailed experimental protocol for the industrial synthesis of this specific coupling agent is not
readily available in public literature. However, its synthesis would likely involve the N-alkylation
of N-phenyl-2-aminoethanol with acrylonitrile to form N-(2-cyanoethyl)-N-phenyl-2-
aminoethanol, followed by esterification with benzoic acid or a derivative thereof.

Diazotization of 4-Nitroaniline

The conversion of 4-nitroaniline to its diazonium salt is a critical step that requires careful
temperature control.

Reaction:
4-Nitroaniline + NaNOz + 2HCI - 4-Nitrobenzenediazonium chloride + NaCl + 2H20
General Protocol:

o A suspension of 4-nitroaniline in an aqueous acidic solution (typically hydrochloric acid or
sulfuric acid) is prepared in a reaction vessel.

e The mixture is cooled to a temperature between 0-5°C using an ice bath. Maintaining this
low temperature is crucial to prevent the decomposition of the unstable diazonium salt.

o A solution of sodium nitrite (NaNOz2) in water is then added slowly to the 4-nitroaniline
suspension while maintaining the low temperature.
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e The reaction is stirred until the diazotization is complete, which can be monitored by testing
for the absence of the primary aromatic amine.

Azo Coupling Reaction

The diazonium salt solution is then immediately used in the coupling reaction with 2-((2-
Cyanoethyl)(phenyl)amino)ethyl benzoate.

Reaction:

4-Nitrobenzenediazonium chloride + 2-((2-Cyanoethyl)(phenyl)amino)ethyl benzoate -
Disperse Orange 73 + HCI

General Protocol:

e The coupling component, 2-((2-Cyanoethyl)(phenyl)amino)ethyl benzoate, is dissolved or
suspended in a suitable solvent, often in the presence of a weak acid or a buffer to control
the pH.

e The cold diazonium salt solution is added gradually to the solution of the coupling
component.

e The reaction mixture is stirred until the coupling is complete, which is often indicated by the
formation of a colored precipitate. The pH of the reaction is a critical parameter and is
typically maintained in the weakly acidic to neutral range for coupling with N-substituted
anilines.

e The resulting Disperse Orange 73 dye precipitates out of the solution.

Purification and Finishing

The crude Disperse Orange 73 is collected by filtration and washed with water to remove any
remaining salts and acids. Further purification may involve recrystallization from a suitable
solvent to achieve the desired purity. The final product is then dried, ground, and often blended
with dispersing agents to facilitate its application in dyeing processes.

Data Presentation
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Due to the limited availability of specific quantitative data in the public domain, the following

tables provide a general overview of the key chemical entities and typical reaction conditions.

Table 1: Properties of Key Reactants

Molecular Weight (

CAS Registry

Compound Molecular Formula
g/mol ) Number

4-Nitroaniline CesHsN202 138.12 100-01-6

Sodium Nitrite NaNO:2 69.00 7632-00-0

Hydrochloric Acid HCI 36.46 7647-01-0

2-((2-Cyanoethyl)

(phenyl)amino)ethyl C18H18N202 294.35 25047-90-9

benzoate

Table 2: Typical Reaction Parameters
) Temperature Range Key
Reaction Step pH Range . .
(°C) Considerations
Strict temperature
) o o control is essential to

Diazotization 0-5 Strongly Acidic ] )
prevent diazonium salt
decomposition.
pH control is critical

_ Weakly Acidic to for directing the
Azo Coupling 0-10

Neutral

coupling reaction and

maximizing yield.

Mandatory Visualizations

Signaling Pathway of Disperse Orange 73 Synthesis
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Caption: Synthesis pathway of Disperse Orange 73.

Experimental Workflow for Disperse Orange 73
Synthesis

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1345962?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Diazotization

Prepare 4-Nitroaniline
suspension in acid

Cool to 0-5°C

Slowly add

NaNO:z solution

Azo Coupling

Prepare solution of
Coupling Component

Stir until completion

Use immedigtely

y

Gradually add
Diazonium Salt solution

i

Stir until coupling
is complete

Purififation

Filter the precipitate

Wash with water

Dry the final product

Click to download full resolution via product page

Caption: General experimental workflow for Disperse Orange 73 synthesis.
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Conclusion

The manufacturing of Disperse Orange 73 follows a well-established synthetic route for azo
dyes. The process hinges on the precise control of reaction conditions, particularly temperature
during diazotization and pH during the coupling stage, to ensure high yield and purity of the
final product. While the fundamental chemistry is clear, specific industrial methodologies may
vary to optimize efficiency and product quality. Further research into detailed patent literature
may provide more specific quantitative data and refined experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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